Sodium t-amyl oxide

• Molecular Formula: C10H22NaO
• Molecular Weight: 181.27 g/mol
• InChI: InChI=1S/C10H22O.Na/c1-7-9(3,4)11-10(5,6)8-2;/h7-8H2,1-6H3
• InChI Key: UIIJZQVROQHLAP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)OC(C)(C)CC.[Na]

Description

Sodium t-amyl oxide is a useful research compound. Its molecular formula is C10H22NaO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

860 mg of sodium were added to 18 ml of tertiary amylalcohol-absolute toluene (1:1), and the mixture was refluxed for 5 hours. Then, the reaction mixture was condensed to dryness, whereby sodium tertiary amyloxide was obtained. 20 ml of absolute toluene and 1.09 g of 1,2,3,4-tetrahydro-1-(3-methoxycarbonylpropyl)-2-benzyl-β-carboline were added to said sodium tertiary amyloxide under ice-cooling, and the mixture was stirred at the same temperature for 3 hours. After the reaction was completed, ethyl acetate was added to the reaction mixture. Said mixture was washed with an aqueous saturated sodium chloride solution, dried and then condensed. The residue thus obtained was purified by silica gel chromatography (Solvent: chloroform), and then recrystallized from a mixture of methanol and isopropyl ether, whereby 300 mg of 1,2,3,3a,4,5,6,7-octahydro-3-benzyl-7-oxo-azepino[1,2,3-lm]-β-carboline were obtained. Yield: 30.3%

Synthesis routes and methods II

Procedure details

Tert-amyl alcohol was sent as a first fluid from the center at a ratio of supply pressure/back pressure of 0.40 MPa/0.25 MPa, a rotation speed of 1000 rpm, and a sending temperature of 120° C., and sodium was introduced as a second fluid at 103° C. into a space between the processing surfaces at 10 mL/min. The first fluid and the second fluid were mixed in a thin film fluid, and then a solution obtained after processing was discharged from the space between the processing surfaces at 19 mL/min. As a result, a solution of sodium t-amyl oxide and t-amyl alcohol was obtained.